10-Deacetyl-7-methyl Baccatin III 10-Deacetyl-7-methyl Baccatin III
Brand Name: Vulcanchem
CAS No.: 1444818-14-7
VCID: VC0047424
InChI: InChI=1S/C30H38O10/c1-15-18(32)13-30(36)25(39-26(35)17-10-8-7-9-11-17)23-28(5,24(34)22(33)21(15)27(30,3)4)19(37-6)12-20-29(23,14-38-20)40-16(2)31/h7-11,18-20,22-23,25,32-33,36H,12-14H2,1-6H3/t18-,19-,20+,22+,23-,25-,28+,29-,30+/m0/s1
SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)O
Molecular Formula: C30H38O10
Molecular Weight: 558.624

10-Deacetyl-7-methyl Baccatin III

CAS No.: 1444818-14-7

Cat. No.: VC0047424

Molecular Formula: C30H38O10

Molecular Weight: 558.624

* For research use only. Not for human or veterinary use.

10-Deacetyl-7-methyl Baccatin III - 1444818-14-7

Specification

CAS No. 1444818-14-7
Molecular Formula C30H38O10
Molecular Weight 558.624
Standard InChI InChI=1S/C30H38O10/c1-15-18(32)13-30(36)25(39-26(35)17-10-8-7-9-11-17)23-28(5,24(34)22(33)21(15)27(30,3)4)19(37-6)12-20-29(23,14-38-20)40-16(2)31/h7-11,18-20,22-23,25,32-33,36H,12-14H2,1-6H3/t18-,19-,20+,22+,23-,25-,28+,29-,30+/m0/s1
Standard InChI Key IWJSBKNWKLQICP-AYZYBLPVSA-N
SMILES CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)O

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